Cas no 222712-93-8 (2-Bromo-6-chloro-4-fluoroanisole)
2-Bromo-6-chloro-4-fluoroanisole Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-Chloro-5-fluoro-2-methoxybenzene
- DB-092997
- 2-Bromo-6-chloro-4-fluoroanisole
- 1-Bromo-3-chloro-5-fluoro-2-methoxy-benzene,
- AKOS015956840
- F20962
- SCHEMBL7733849
- MFCD04115952
- 222712-93-8
- JS-4298
- CS-0313246
-
- MDL: MFCD04115952
- Inchi: 1S/C7H5BrClFO/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3H,1H3
- InChI Key: INSGMVAPTMIFKL-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1OC)Cl)F
Computed Properties
- Exact Mass: 237.91963g/mol
- Monoisotopic Mass: 237.91963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2Ų
2-Bromo-6-chloro-4-fluoroanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302382-1g |
2-Bromo-6-chloro-4-fluoroanisole |
222712-93-8 | 98% | 1g |
£20.00 | 2025-02-21 | |
| Apollo Scientific | PC302382-5g |
2-Bromo-6-chloro-4-fluoroanisole |
222712-93-8 | 98% | 5g |
£89.00 | 2025-02-21 | |
| Apollo Scientific | PC302382-10g |
2-Bromo-6-chloro-4-fluoroanisole |
222712-93-8 | 98% | 10g |
£148.00 | 2025-02-21 | |
| TRC | B106100-1g |
2-Bromo-6-chloro-4-fluoroanisole |
222712-93-8 | 1g |
$ 210.00 | 2022-04-02 | ||
| TRC | B106100-2.5g |
2-Bromo-6-chloro-4-fluoroanisole |
222712-93-8 | 2.5g |
$ 350.00 | 2022-04-02 | ||
| Aaron | AR00BCAJ-5g |
2-Bromo-6-chloro-4-fluoroanisole |
222712-93-8 | 95% | 5g |
$143.00 | 2025-02-12 | |
| Aaron | AR00BCAJ-10g |
2-Bromo-6-chloro-4-fluoroanisole |
222712-93-8 | 95% | 10g |
$243.00 | 2025-02-12 | |
| 1PlusChem | 1P00BC27-1g |
2-BROMO-6-CHLORO-4-FLUOROANISOLE |
222712-93-8 | 1g |
$79.00 | 2023-12-18 | ||
| 1PlusChem | 1P00BC27-5g |
2-BROMO-6-CHLORO-4-FLUOROANISOLE |
222712-93-8 | 5g |
$163.00 | 2023-12-18 | ||
| 1PlusChem | 1P00BC27-10g |
2-BROMO-6-CHLORO-4-FLUOROANISOLE |
222712-93-8 | 10g |
$262.00 | 2023-12-18 |
2-Bromo-6-chloro-4-fluoroanisole Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 2-Bromo-6-chloro-4-fluoroanisole
Comprehensive Overview of 2-Bromo-6-chloro-4-fluoroanisole (CAS No. 222712-93-8): Properties, Applications, and Industry Insights
2-Bromo-6-chloro-4-fluoroanisole (CAS No. 222712-93-8) is a halogen-substituted anisole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. This compound, characterized by its bromo, chloro, and fluoro functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its molecular formula, C7H5BrClFO, and precise substitution pattern make it a valuable building block for drug discovery and material science applications.
In recent years, the demand for multihalogenated aromatic compounds like 2-Bromo-6-chloro-4-fluoroanisole has surged, driven by advancements in cross-coupling reactions and catalyzed transformations. Researchers frequently search for "halogenated anisole derivatives" or "CAS 222712-93-8 supplier" to source high-purity materials for Suzuki-Miyaura or Buchwald-Hartwig reactions. The compound's stability under diverse reaction conditions further enhances its utility in high-throughput screening and medicinal chemistry workflows.
From an industrial perspective, 2-Bromo-6-chloro-4-fluoroanisole aligns with the growing focus on sustainable synthesis and green chemistry. Its role in reducing synthetic steps—compared to traditional routes—resonates with trends like "atom economy" and "step-efficient protocols." Laboratories often inquire about "scalable preparation of 2-Bromo-6-chloro-4-fluoroanisole" or "CAS 222712-93-8 spectroscopic data," highlighting the need for detailed technical documentation.
The compound's physicochemical properties—such as a melting point range of 45–48°C and solubility in organic solvents—are frequently cited in patent literature. Analytical techniques like HPLC, GC-MS, and NMR are essential for quality control, addressing common queries such as "how to characterize 2-Bromo-6-chloro-4-fluoroanisole." Regulatory compliance, particularly regarding REACH and FDA guidelines, is another hot topic among manufacturers.
Emerging applications of 2-Bromo-6-chloro-4-fluoroanisole include its use in liquid crystal materials and organic electronics, where its halogen-rich structure improves thermal stability. Discussions on platforms like ResearchGate often center on "halogen effects in aromatic systems" or "CAS 222712-93-8 in OLED development," reflecting interdisciplinary interest. Future research may explore its potential in bioconjugation or as a probe molecule for imaging studies.
In summary, 2-Bromo-6-chloro-4-fluoroanisole (CAS No. 222712-93-8) exemplifies the convergence of synthetic utility and industrial relevance. Its alignment with trending chemical methodologies and responsiveness to market-driven needs ensures its continued prominence in scientific and commercial spheres.
222712-93-8 (2-Bromo-6-chloro-4-fluoroanisole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)